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Compound of Interest

Compound Name: 3-(Chloromethyl)heptane

Cat. No.: B7770750

Technical Support Center: 3-
(Chloromethyl)heptane

This technical support guide is intended for researchers, scientists, and drug development
professionals. It provides essential information for the safe handling and use of 3-
(Chloromethyl)heptane in experimental settings.

Frequently Asked Questions (FAQSs)

Q1: What is 3-(Chloromethyl)heptane and what are its common uses?

Al: 3-(Chloromethyl)heptane, also known as Isooctyl chloride or 2-Ethylhexyl chloride, is a
colorless liquid with a pungent odor.[1] Its chemical formula is C8H17Cl.[1] It is primarily used
as a chemical intermediate in the synthesis of various pharmaceuticals, including
antihistamines, antipsychotics, and anticonvulsants.[1] It also serves as a raw material for
producing surfactants, plasticizers, and lubricants.[1] In agricultural applications, it can be used
as a fumigant and insecticide.[1]

Q2: What are the primary hazards associated with 3-(Chloromethyl)heptane?

A2: 3-(Chloromethyl)heptane is a hazardous chemical.[1] It is a flammable liquid and vapor.
[2] It can cause skin and serious eye irritation.[2] Inhalation may lead to respiratory tract
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irritation, dizziness, or suffocation.[3] Ingestion can cause gastrointestinal irritation.[3] It is also
very toxic to aquatic life with long-lasting effects.[4]

Q3: What personal protective equipment (PPE) is required when handling this chemical?
A3: To ensure safety, appropriate personal protective equipment must be worn. This includes:

o Eye Protection: Chemical safety goggles or glasses that meet OSHA's eye and face
protection regulations (29 CFR 1910.133) or European Standard EN166.[3]

o Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[3]

o Body Protection: A lab coat or other suitable protective clothing is necessary to prevent skin
contact.[3][5]

o Respiratory Protection: If working in an area with inadequate ventilation, a NIOSH-certified
respirator should be used in accordance with OSHA respirator regulations (29 CFR
1910.134) or European Standard EN 149.[3]

Troubleshooting Guides
Problem: | have accidentally spilled a small amount of 3-(Chloromethyl)heptane in the lab.
Solution:

o Immediate Action: Evacuate unnecessary personnel from the area and ensure adequate
ventilation.[6]

o Eliminate Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and
hot surfaces.[2][3] Use non-sparking tools for cleanup.[3][7]

o Containment: Absorb the spill with an inert material like vermiculite, sand, or earth.[3]
o Cleanup: Place the absorbed material into a suitable, closed container for disposal.[2][3]

» Decontamination: Clean the spill area thoroughly.
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e Personal Safety: Ensure you are wearing the appropriate PPE during the entire cleanup
process.[3]

Problem: An individual has been exposed to 3-(Chloromethyl)heptane.
Solution:

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

o Skin Contact: Remove contaminated clothing and shoes immediately.[4] Flush the skin with
plenty of water for at least 15 minutes.[3] If skin irritation persists, seek medical attention.[2]

 Inhalation: Move the individual to fresh air immediately.[3] If breathing is difficult, administer
oxygen. If breathing has stopped, give artificial respiration. Do NOT use mouth-to-mouth
resuscitation.[3] Seek immediate medical attention.[3]

e Ingestion: Do NOT induce vomiting.[3] If the person is conscious and alert, have them rinse
their mouth and drink 2-4 cupfuls of milk or water.[3] Never give anything by mouth to an
unconscious person.[3] Seek immediate medical aid.[3]

Quantitative Data Summary

Property Value Reference
Molecular Formula C8H17Cl [8]
Molecular Weight 148.67 g/mol [8]

Boiling Point 166-168 °C [8]

Melting Point -70 °C [71[8]

Flash Point 60 °C [718]
Density 0.882 g/mL [8]

Water Solubility 0.0503 g/L (at 20 °C) [819]

Vapor Pressure 1.5 hPa (at 20 °C) [8]
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Experimental Protocols

General Handling and Storage Protocol:

o Handling: Always handle 3-(Chloromethyl)heptane in a well-ventilated area, preferably
within a chemical fume hood.[5][7] Use spark-proof tools and explosion-proof equipment.[3]
Ground and bond containers when transferring material to prevent static discharge.[3][7]
Avoid contact with skin, eyes, and clothing.[1] Do not breathe vapors or mist.[3]

e Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames,
and other ignition sources.[1][2] Keep the container tightly closed.[3][7] Store in a
flammables-area.[3] The recommended storage temperature is room temperature, though a
cool and dark place below 15°C is also suggested.

Disposal Protocol:

Chemical waste generators must determine if a discarded chemical is classified as hazardous
waste according to US EPA guidelines (40 CFR Parts 261.3).[3] Waste generators must also
consult state and local hazardous waste regulations for complete and accurate classification.[3]
Dispose of the contents and container to an approved waste disposal plant.[4][7] Do not
dispose of the chemical into drains or the environment.[5]

Visualizations
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Safe Handling Workflow for 3-(Chloromethyl)heptane
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Caption: A workflow diagram illustrating the key steps for the safe handling of 3-
(Chloromethyl)heptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Handling and safety precautions for 3-
(Chloromethyl)heptane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7770750#handling-and-safety-precautions-for-3-
chloromethyl-heptane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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